Cas no 1859894-92-0 (Carbamic acid, N-methyl-N-4-pyridinyl-, 1,1-dimethylethyl ester)

• Product name: Carbamic acid, N-methyl-N-4-pyridinyl-, 1,1-dimethylethyl ester
• CAS No: 1859894-92-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6110293
• PubChem ID: 66699858

Carbamic acid, N-methyl-N-4-pyridinyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-methyl-N-4-pyridinyl-, 1,1-dimethylethyl ester
• SCHEMBL481946
• EN300-5068235
• 1859894-92-0
• tert-butyl N-methyl-N-(pyridin-4-yl)carbamate

• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)13(4)9-5-7-12-8-6-9/h5-8H,1-4H3
• InChI Key： NDGLZTJBAXUQKY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 290.4±13.0 °C(Predicted)
• pka: 6?+-.0.10(Predicted)

Additional information on Carbamic acid, N-methyl-N-4-pyridinyl-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-methyl-N-4-pyridinyl-, 1,1-dimethylethyl ester (CAS No. 1859894-92-0)

Carbamic acid, N-methyl-N-4-pyridinyl-, 1,1-dimethylethyl ester (CAS No. 1859894-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate esters, which are known for their versatile applications in medicinal chemistry and crop protection. The presence of both a pyridinyl and a tert-butyl group in its structure makes it a unique candidate for studying enzyme inhibition and molecular interactions.

In recent years, the demand for N-methyl-N-4-pyridinyl carbamates has surged due to their potential role in developing novel therapeutics. Researchers are particularly interested in its mechanism of action, which involves reversible binding to specific biological targets. This property is critical in the design of drug intermediates and small-molecule inhibitors. The compound's CAS No. 1859894-92-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like Carbamic acid, N-methyl-N-4-pyridinyl-, 1,1-dimethylethyl ester. Green chemistry principles are being applied to minimize waste and reduce the environmental footprint of its production. This aligns with the global push toward eco-friendly chemical processes, a subject frequently queried in search engines by professionals and students alike.

The compound's structural features also make it a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are often conducted to predict its behavior in biological systems. Such studies are pivotal in accelerating drug discovery, a hot topic in AI-driven research and machine learning applications in chemistry.

Another area where CAS No. 1859894-92-0 is gaining traction is in the development of agrochemicals. Its potential as a pesticide intermediate is under investigation, with focus on enhancing crop yield while ensuring safety for non-target organisms. This resonates with current debates on food security and sustainable agriculture, which dominate online searches and scientific forums.

From a commercial perspective, suppliers and manufacturers of Carbamic acid, N-methyl-N-4-pyridinyl-, 1,1-dimethylethyl ester are increasingly emphasizing high-purity grades and custom synthesis services. This caters to the growing need for tailored solutions in research and industrial applications. The compound's patent landscape is also a frequent search query, as stakeholders seek to navigate intellectual property regulations.

In summary, Carbamic acid, N-methyl-N-4-pyridinyl-, 1,1-dimethylethyl ester (CAS No. 1859894-92-0) stands at the intersection of multiple scientific disciplines. Its applications span from pharmaceuticals to agrochemicals, driven by ongoing research and technological advancements. As the scientific community continues to explore its potential, this compound remains a key player in addressing some of the most pressing challenges in chemistry and biology.